Cas no 1936199-22-2 (3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1936199-22-2
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 4817775
• Update Time: 2023-08-19

3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H4Cl2N4/c1-2-9-4(7)3-5(8)11-12-6(3)10-2/h1H3,(H,9,10,11,12)
• InChI Key： PYKWWIBNUJXJGB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C)=NC2=NN1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5